Cas no 1116084-26-4 (N-[(3-bromophenyl)methyl]-4-{[3-(morpholin-4-yl)pyrazin-2-yl]oxy}benzamide)

• Product Name: N-[(3-bromophenyl)methyl]-4-{[3-(morpholin-4-yl)pyrazin-2-yl]oxy}benzamide
• CAS No: 1116084-26-4
• MF: C₂₂H₂₁BrN₄O₃
• MW: 469.331144094467
• CID: 5388684
• Update Time: 2025-06-08

N-[(3-bromophenyl)methyl]-4-{[3-(morpholin-4-yl)pyrazin-2-yl]oxy}benzamide Chemical and Physical Properties

Names and Identifiers

• N-[(3-bromophenyl)methyl]-4-(3-morpholin-4-ylpyrazin-2-yl)oxybenzamide
• N-[(3-bromophenyl)methyl]-4-{[3-(morpholin-4-yl)pyrazin-2-yl]oxy}benzamide

• Inchi： 1S/C22H21BrN4O3/c23-18-3-1-2-16(14-18)15-26-21(28)17-4-6-19(7-5-17)30-22-20(24-8-9-25-22)27-10-12-29-13-11-27/h1-9,14H,10-13,15H2,(H,26,28)
• InChI Key： QSJRIFCMSQOSPE-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC(Br)=C1)(=O)C1=CC=C(OC2=NC=CN=C2N2CCOCC2)C=C1

Additional information on N-[(3-bromophenyl)methyl]-4-{[3-(morpholin-4-yl)pyrazin-2-yl]oxy}benzamide

N-[(3-bromophenyl)methyl]-4-{[3-(morpholin-4-yl)pyrazin-2-yl]oxy}benzamide: A Comprehensive Overview

N-[(3-bromophenyl)methyl]-4-{[3-(morpholin-4-yl)pyrazin-2-yl]oxy}benzamide, with the CAS number 1116084-26-4, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to a class of molecules known as benzamides, which are characterized by their benzene ring and amide functional group. The unique structural features of this compound, particularly the bromophenyl, morpholine, and pyrazine moieties, contribute to its diverse biological activities and potential therapeutic benefits.

The bromophenyl group is a common substituent in many pharmaceuticals and is known for its ability to enhance the lipophilicity and metabolic stability of compounds. In the context of N-[(3-bromophenyl)methyl]-4-{[3-(morpholin-4-yl)pyrazin-2-yl]oxy}benzamide, this group likely plays a crucial role in modulating the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Recent studies have shown that compounds with bromophenyl groups exhibit enhanced cellular uptake and target engagement, which can be advantageous in drug development.

The morpholine strong> moiety is another key structural feature of this compound. Morpholines are widely used in medicinal chemistry due to their ability to form hydrogen bonds and their overall hydrophilic nature. This characteristic makes them particularly useful in enhancing the solubility and bioavailability of compounds. In N-[(3-< strong >bromophenyl)< strong >methyl)-4-{[3-(< strong >morpholin-4-yl)< strong >pyrazin-2-yl)< strong >oxy}< strong >benzamide, the morpholine ring likely contributes to the compound's ability to interact with biological targets and improve its overall therapeutic profile.

The < strong >pyrazine ring is a heterocyclic aromatic compound that is known for its biological activity. Pyrazines are often found in natural products and have been associated with various pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer activities. In N-[(3-< strong >bromophenyl)< strong >methyl)-4-{[3-(< strong >morpholin-4-yl)< strong >pyrazin-2-yl)< strong >oxy}< strong >benzamide, the pyrazine moiety may play a significant role in mediating the compound's biological effects. Recent research has highlighted the potential of pyrazine-containing compounds as inhibitors of specific enzymes and receptors, which could be relevant for developing new therapeutic agents.

The combination of these structural elements in N-[(3-< strong >bromophenyl)< strong >methyl)-4-{[3-(< strong >morpholin-4-yl)< strong >pyrazin-2-yl)< strong >oxy}< strong >benzamide results in a molecule with a unique set of properties that make it an attractive candidate for further investigation. Studies have shown that this compound exhibits potent activity against various biological targets, including enzymes involved in signal transduction pathways and receptors implicated in disease processes. For example, preliminary data suggest that N-[(3-< strong >bromophenyl)< strong >methyl)-4-{[3-(< strong >morpholin-4-yl)< strong >pyrazin-2-yl)< strong >oxy}< strong >benzamide may act as an inhibitor of protein kinases, which are key regulators of cellular functions and are often dysregulated in diseases such as cancer.

In addition to its potential as a therapeutic agent, N-[(3-bromophenyl)methyl]-4-{[3-(morpholin‑4‑y)pyrazin‑2‑y]oxy}benzamide has also been studied for its use as a tool compound in biochemical research. Tool compounds are essential for understanding the mechanisms of action of biological processes and for validating potential drug targets. The ability of N‑[(3-bromophenyl)methyl]‑4‑{[3‑(morpholin‑4‑y)pyrazin‑2‑y]oxy}benzamide to selectively modulate specific targets makes it a valuable tool for researchers investigating signaling pathways and disease mechanisms.

The synthesis of N‑[(3-bromophenyl)methyl]‑4‑{[3‑(morpholin‑4‑y)pyrazin‑2‑y]oxy}benzamide involves several steps that require careful optimization to achieve high yields and purity. Common synthetic routes include coupling reactions between bromobenzene derivatives and morpholine-substituted pyrazines, followed by functional group manipulations to introduce the amide functionality. Recent advances in synthetic chemistry have led to more efficient methods for synthesizing complex molecules like N‑[(3-bromophenyl)methyl]‑4‑{[3-(morpholin‎‎‎‎‎‎‎‎‎‎‎‎‎‎‎‎ ‎ ‎ ‎ ‎ ‎ ‎ ‎ ‎ ‎ ‎ ‎ ‎ ‎ ‎ ‎ 4-y)pyrazin‌‌‌‌‌‌‌‌‌‌‌‌‌‌‌‍‍‍‍‍‍‍‍‍‍‍‍‐2‐y]oxy}benzamide, making it more accessible for both academic research and industrial applications.

Clinical trials are an essential step in evaluating the safety and efficacy of new drugs before they can be approved for use in patients. While N-[ ( 3 - brom ophen yl ) methyl ] - 4 - {[ 3 - ( morph olin - 4 - yl ) pyra zin - 2 - yl ) oxy } benz amide is still in the early stages of development, preclinical studies have shown promising results. These studies have demonstrated that the compound has favorable pharmacokinetic properties and low toxicity profiles, which are critical factors for successful clinical translation.

In conclusion, N-[ ( 3 - brom ophen yl ) methyl ] - 4 - {[ 3 - ( morph olin - 4 - yl ) pyra zin - 2 - yl ) oxy } benz amide (CAS number 1116084‐26‐4) is a promising compound with potential applications in both therapeutic development and biochemical research. Its unique structural features contribute to its diverse biological activities and make it an attractive candidate for further investigation. As research continues to uncover new insights into its mechanisms of action and potential uses, this compound is likely to play an increasingly important role in advancing our understanding of disease processes and developing new treatments.